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Compound of Interest

Compound Name: JNJ-38877618

Cat. No.: B608213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of JNJ-38877618, a potent and highly

selective small molecule inhibitor of the c-Met receptor tyrosine kinase. This document details

the mechanism of action of JNJ-38877618, its key quantitative characteristics, and

comprehensive protocols for essential in vitro and in vivo experiments to investigate the role of

c-Met in cancer biology.

Introduction to c-Met and JNJ-38877618
The c-Met proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell

proliferation, migration, and survival. Dysregulation of the c-Met signaling pathway, often

through amplification, mutation, or overexpression, is a key driver in the progression of various

human cancers. JNJ-38877618 is a highly selective, orally bioavailable inhibitor of c-Met

kinase activity, making it a valuable tool for both basic research and clinical investigation.

Quantitative Data Summary
The following tables summarize the key quantitative data for JNJ-38877618, providing a

comparative overview of its potency and activity.

Table 1: Biochemical Potency of JNJ-38877618
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Target Parameter Value (nM)

Wild-type c-Met IC50 2[1][2]

M1268T mutant c-Met IC50 3[1][2]

Wild-type c-Met Kd 1.4[1]

Wild-type MET Kd 1.2[3]

M1250T mutant MET Kd 2.1[3]

Y1235D mutant MET Kd 21[3]

Table 2: Physicochemical Properties of JNJ-38877618

Property Value

Molecular Formula C20H12F2N6

Molecular Weight 374.35 g/mol

Solubility in DMSO ~5 mg/mL (13.36 mM)[4]

Solubility in Water Insoluble[5]

Storage Store at -20°C[4]

Signaling Pathways and Experimental Workflows
Visualizing the intricate signaling cascades and experimental procedures is crucial for a

comprehensive understanding. The following diagrams, generated using the DOT language,

illustrate the c-Met signaling pathway and a typical experimental workflow for evaluating c-Met

inhibitors.
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Figure 1: c-Met Signaling Pathway and Inhibition by JNJ-38877618.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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